Cas no 2172102-22-4 (7-bromo-4-fluoro-1H-indazole-3-sulfonyl chloride)

• Product Name: 7-bromo-4-fluoro-1H-indazole-3-sulfonyl chloride
• CAS No: 2172102-22-4
• MF: C₇H₃BrClFN₂O₂S
• MW: 313.531321763992
• CID: 6512594
• PubChem ID: 165869182
• Update Time: 2025-07-14

7-bromo-4-fluoro-1H-indazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-fluoro-1H-indazole-3-sulfonyl chloride
• EN300-1618373
• 2172102-22-4

• Inchi： 1S/C7H3BrClFN2O2S/c8-3-1-2-4(10)5-6(3)11-12-7(5)15(9,13)14/h1-2H,(H,11,12)
• InChI Key： XVUHDQSNBNCGPB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=NNC=2S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 311.87712g/mol
• Monoisotopic Mass: 311.87712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.2Ų

Additional information on 7-bromo-4-fluoro-1H-indazole-3-sulfonyl chloride

Introduction to 7-bromo-4-fluoro-1H-indazole-3-sulfonyl chloride (CAS No. 2172102-22-4)

7-bromo-4-fluoro-1H-indazole-3-sulfonyl chloride is a highly versatile and synthetically valuable intermediate in the field of pharmaceutical chemistry. Its molecular structure, featuring both bromo and fluoro substituents on an indazole core, coupled with a sulfonyl chloride functional group, makes it a crucial building block for the development of novel bioactive compounds. This compound has garnered significant attention in recent years due to its role in the synthesis of various pharmacologically relevant molecules.

The CAS No. 2172102-22-4 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The presence of both bromo and fluoro atoms on the indazole scaffold provides unique electronic and steric properties, which are exploited in medicinal chemistry to modulate binding interactions with biological targets. This dual substitution pattern has been particularly useful in designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in interest regarding indazole derivatives as potential therapeutic agents. The sulfonyl chloride moiety in 7-bromo-4-fluoro-1H-indazole-3-sulfonyl chloride is particularly valuable for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce diverse pharmacophores. This reactivity has been leveraged in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic candidates.

One of the most compelling applications of this compound is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Indazole derivatives have shown promise in disrupting critical biological pathways by binding to hydrophobic pockets on protein surfaces. The bromo and fluoro substituents enhance the lipophilicity and metabolic stability of these inhibitors, making them more suitable for oral administration. Recent studies have demonstrated the efficacy of such inhibitors in preclinical models of cancer and inflammatory diseases.

The fluoro substituent, in particular, has been extensively studied for its ability to improve pharmacokinetic properties such as bioavailability and half-life. Fluorine atoms can also influence the electronic properties of molecules, leading to stronger binding interactions with biological targets. This has been exploited in the design of fluorinated indazole derivatives that exhibit improved potency against enzymes like kinases and proteases.

Another area where 7-bromo-4-fluoro-1H-indazole-3-sulfonyl chloride has found utility is in the synthesis of conjugates for targeted drug delivery systems. The sulfonyl chloride group allows for facile coupling with biomolecules such as peptides and antibodies, enabling the development of precision medicine approaches. These conjugates have shown promise in clinical trials for conditions like cancer and autoimmune disorders, where targeted therapy can minimize off-target effects.

The synthetic utility of this compound extends beyond pharmaceutical applications. It serves as a key intermediate in materials science, particularly in the development of organic semiconductors and liquid crystals. The indazole core is known for its electron-deficient properties, which make it an attractive candidate for charge transport applications. The presence of halogen substituents further enhances these properties by improving solubility and processability.

In conclusion, 7-bromo-4-fluoro-1H-indazole-3-sulfonyl chloride (CAS No. 2172102-22-4) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and materials applications, the demand for high-quality intermediates like this one is expected to grow exponentially.